Cas no 942002-30-4 (6-ethyl-1,3-dimethyl-5-{2-(piperidin-1-yl)ethylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione)
6-ethyl-1,3-dimethyl-5-{2-(piperidin-1-yl)ethylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Chemical and Physical Properties
Names and Identifiers
-
- 6-ethyl-1,3-dimethyl-5-((2-(piperidin-1-yl)ethyl)thio)pyrido[2,3-d]pyrimidine-2,4(1H,3H)-dione
- F2805-0276
- 942002-30-4
- 6-ethyl-1,3-dimethyl-5-(2-piperidin-1-ylethylsulfanyl)pyrido[2,3-d]pyrimidine-2,4-dione
- AKOS024468426
- 6-ethyl-1,3-dimethyl-5-{2-(piperidin-1-yl)ethylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
-
- Inchi: 1S/C18H26N4O2S/c1-4-13-12-19-16-14(17(23)21(3)18(24)20(16)2)15(13)25-11-10-22-8-6-5-7-9-22/h12H,4-11H2,1-3H3
- InChI Key: DYIBVYKIGJOSJT-UHFFFAOYSA-N
- SMILES: S(C1C(=CN=C2C=1C(N(C)C(N2C)=O)=O)CC)CCN1CCCCC1
Computed Properties
- Exact Mass: 362.17764726g/mol
- Monoisotopic Mass: 362.17764726g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 5
- Complexity: 498
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 82Ų
6-ethyl-1,3-dimethyl-5-{2-(piperidin-1-yl)ethylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2805-0276-2μmol |
6-ethyl-1,3-dimethyl-5-{[2-(piperidin-1-yl)ethyl]sulfanyl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione |
942002-30-4 | 90%+ | 2μl |
$85.5 | 2023-05-16 | |
| Life Chemicals | F2805-0276-5μmol |
6-ethyl-1,3-dimethyl-5-{[2-(piperidin-1-yl)ethyl]sulfanyl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione |
942002-30-4 | 90%+ | 5μl |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2805-0276-10μmol |
6-ethyl-1,3-dimethyl-5-{[2-(piperidin-1-yl)ethyl]sulfanyl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione |
942002-30-4 | 90%+ | 10μl |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2805-0276-20μmol |
6-ethyl-1,3-dimethyl-5-{[2-(piperidin-1-yl)ethyl]sulfanyl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione |
942002-30-4 | 90%+ | 20μl |
$118.5 | 2023-05-16 | |
| Life Chemicals | F2805-0276-1mg |
6-ethyl-1,3-dimethyl-5-{[2-(piperidin-1-yl)ethyl]sulfanyl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione |
942002-30-4 | 90%+ | 1mg |
$81.0 | 2023-05-16 | |
| Life Chemicals | F2805-0276-2mg |
6-ethyl-1,3-dimethyl-5-{[2-(piperidin-1-yl)ethyl]sulfanyl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione |
942002-30-4 | 90%+ | 2mg |
$88.5 | 2023-05-16 | |
| Life Chemicals | F2805-0276-3mg |
6-ethyl-1,3-dimethyl-5-{[2-(piperidin-1-yl)ethyl]sulfanyl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione |
942002-30-4 | 90%+ | 3mg |
$94.5 | 2023-05-16 | |
| Life Chemicals | F2805-0276-4mg |
6-ethyl-1,3-dimethyl-5-{[2-(piperidin-1-yl)ethyl]sulfanyl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione |
942002-30-4 | 90%+ | 4mg |
$99.0 | 2023-05-16 | |
| Life Chemicals | F2805-0276-5mg |
6-ethyl-1,3-dimethyl-5-{[2-(piperidin-1-yl)ethyl]sulfanyl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione |
942002-30-4 | 90%+ | 5mg |
$103.5 | 2023-05-16 | |
| Life Chemicals | F2805-0276-10mg |
6-ethyl-1,3-dimethyl-5-{[2-(piperidin-1-yl)ethyl]sulfanyl}-1H,2H,3H,4H-pyrido[2,3-d]pyrimidine-2,4-dione |
942002-30-4 | 90%+ | 10mg |
$118.5 | 2023-05-16 |
6-ethyl-1,3-dimethyl-5-{2-(piperidin-1-yl)ethylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
Additional information on 6-ethyl-1,3-dimethyl-5-{2-(piperidin-1-yl)ethylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione
Recent Advances in the Study of 6-ethyl-1,3-dimethyl-5-{2-(piperidin-1-yl)ethylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS: 942002-30-4)
The compound 6-ethyl-1,3-dimethyl-5-{2-(piperidin-1-yl)ethylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS: 942002-30-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrido[2,3-d]pyrimidine scaffold, exhibits promising pharmacological properties, particularly in the modulation of specific biological targets. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential in various disease models.
One of the key findings from recent research is the compound's ability to act as a potent inhibitor of certain kinase enzymes, which play critical roles in cellular signaling pathways. In vitro studies have demonstrated that 6-ethyl-1,3-dimethyl-5-{2-(piperidin-1-yl)ethylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione exhibits high selectivity and affinity for these kinases, making it a promising candidate for the development of targeted therapies. Additionally, structural-activity relationship (SAR) studies have provided insights into the molecular modifications that can enhance its efficacy and reduce potential off-target effects.
Another area of investigation has been the compound's pharmacokinetic and pharmacodynamic properties. Recent preclinical studies have evaluated its bioavailability, metabolic stability, and tissue distribution, which are crucial for its potential translation into clinical applications. These studies have revealed that the compound possesses favorable drug-like properties, including reasonable solubility and permeability, although further optimization may be required to improve its metabolic stability in vivo.
In addition to its kinase inhibitory activity, emerging research suggests that 6-ethyl-1,3-dimethyl-5-{2-(piperidin-1-yl)ethylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione may also exhibit anti-inflammatory and anti-proliferative effects. These findings open new avenues for its application in treating inflammatory diseases and certain types of cancer. For instance, recent in vivo models have shown that the compound can significantly reduce tumor growth and inflammation markers, highlighting its potential as a multi-targeted therapeutic agent.
The synthesis of this compound has also been a focus of recent research. Novel synthetic routes have been developed to improve yield and purity, while reducing the complexity and cost of production. These advancements are critical for scaling up the compound for further preclinical and clinical studies. Furthermore, computational modeling and docking studies have been employed to predict its binding modes and interactions with target proteins, providing a deeper understanding of its molecular mechanisms.
In conclusion, 6-ethyl-1,3-dimethyl-5-{2-(piperidin-1-yl)ethylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione (CAS: 942002-30-4) represents a promising scaffold in medicinal chemistry with diverse therapeutic potential. Ongoing research aims to further elucidate its biological activities, optimize its pharmacological properties, and explore its clinical applications. The compound's unique structural features and versatile biological effects make it a valuable subject for future studies in the chemical biology and pharmaceutical fields.
942002-30-4 (6-ethyl-1,3-dimethyl-5-{2-(piperidin-1-yl)ethylsulfanyl}-1H,2H,3H,4H-pyrido2,3-dpyrimidine-2,4-dione) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)